Cas no 2229173-76-4 (3-(2,6-dimethoxyphenyl)-2-hydroxypropanoic acid)

• Product Name: 3-(2,6-dimethoxyphenyl)-2-hydroxypropanoic acid
• CAS No: 2229173-76-4
• MF: C₁₁H₁₄O₅
• MW: 226.225863933563
• CID: 6367696
• PubChem ID: 165843203
• Update Time: 2025-08-04

3-(2,6-dimethoxyphenyl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-dimethoxyphenyl)-2-hydroxypropanoic acid
• EN300-1818299
• 2229173-76-4
• SY340888

• Inchi： 1S/C11H14O5/c1-15-9-4-3-5-10(16-2)7(9)6-8(12)11(13)14/h3-5,8,12H,6H2,1-2H3,(H,13,14)
• InChI Key： IIZLSCLXBXMZMC-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=C(C=1CC(C(=O)O)O)OC

Computed Properties

• Exact Mass: 226.08412354g/mol
• Monoisotopic Mass: 226.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 76Ų

Additional information on 3-(2,6-dimethoxyphenyl)-2-hydroxypropanoic acid

Introduction to 3-(2,6-dimethoxyphenyl)-2-hydroxypropanoic acid (CAS No. 2229173-76-4)

3-(2,6-dimethoxyphenyl)-2-hydroxypropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2229173-76-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a phenolic moiety with methoxy substituents and a hydroxypropanoic acid side chain, exhibits a unique structural framework that makes it a promising candidate for various biochemical applications. The presence of both hydroxyl and carboxylic acid functional groups enhances its reactivity, making it a versatile intermediate in the synthesis of more complex molecules.

The structure of 3-(2,6-dimethoxyphenyl)-2-hydroxypropanoic acid is characterized by a benzene ring substituted at the 2 and 6 positions with methoxy groups, attached to a propanoic acid backbone with a hydroxyl group at the second carbon. This arrangement imparts both lipophilicity and hydrophilicity, allowing the compound to interact effectively with biological targets. The molecular properties of this compound, such as solubility, pKa, and metabolic stability, are critical factors that determine its potential utility in drug development and biochemical research.

In recent years, there has been growing interest in pharmaceutical intermediates like 3-(2,6-dimethoxyphenyl)-2-hydroxypropanoic acid due to their role in the synthesis of active pharmaceutical ingredients (APIs). The chemical synthesis of this compound typically involves multi-step reactions, including aromatic substitution, esterification, and hydrolysis. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications.

One of the most compelling aspects of 3-(2,6-dimethoxyphenyl)-2-hydroxypropanoic acid is its potential as a bioactive molecule. The combination of structural features makes it a suitable candidate for modulating various biological pathways. For instance, compounds with similar scaffolds have been investigated for their roles in enzyme inhibition and receptor binding. Preliminary studies suggest that derivatives of this molecule may exhibit properties relevant to therapeutic applications in areas such as inflammation and metabolic disorders.

The pharmacological relevance of 3-(2,6-dimethoxyphenyl)-2-hydroxypropanoic acid has prompted researchers to explore its interactions with biological systems. Computational modeling and high-throughput screening techniques have been employed to identify potential binding sites and assess binding affinities. These studies aim to elucidate the mechanisms by which this compound might exert its effects at the molecular level. Additionally, its structural features make it an attractive scaffold for medicinal chemists seeking to design novel therapeutics.

From a synthetic chemistry perspective, 3-(2,6-dimethoxyphenyl)-2-hydroxypropanoic acid serves as an important building block for more complex molecules. Its reactivity allows for further functionalization through various chemical transformations, enabling the creation of diverse libraries of compounds for drug discovery. The development of efficient synthetic routes not only facilitates research but also contributes to cost-effective production processes for potential pharmaceuticals.

The spectroscopic and analytical characterization of this compound is crucial for ensuring its identity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed insights into its molecular structure. These analytical methods are essential for confirming the correct synthesis and for understanding how structural modifications might affect biological activity.

In conclusion,3-(2,6-dimethoxyphenyl)-2-hydroxypropanoic acid (CAS No. 2229173-76-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential bioactivity. Ongoing research continues to uncover new applications for this compound, highlighting its importance in both academic and industrial settings. As synthetic methodologies improve and our understanding of biological systems deepens,3-(2,6-dimethoxyphenyl)-2-hydroxypropanoic acid is poised to play an increasingly vital role in the development of novel therapeutics.